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Introduction

lodolactonization is a powerful and widely utilized organic reaction for the synthesis of lactones,
which are key structural motifs in numerous natural products and pharmaceutically active
compounds. This electrophilic cyclization involves the intramolecular reaction of an unsaturated
carboxylic acid with an iodine source. N-lodosaccharin (NISac) has emerged as a potent
electrophilic iodinating agent, offering several advantages over traditional reagents like
molecular iodine (I2) or N-lodosuccinimide (NIS).[1][2] Due to the electron-withdrawing nature
of the saccharin backbone, the iodine atom in N-lodosaccharin is rendered highly
electrophilic, leading to faster reaction rates and milder reaction conditions.[1] This application
note provides a detailed protocol for N-lodosaccharin mediated iodolactonization, including
the synthesis of the reagent, a general reaction procedure, and a discussion of its applications.

Reaction Mechanism

The mechanism of iodolactonization proceeds through an initial electrophilic attack of the
iodine cation (I*) on the carbon-carbon double bond of the unsaturated carboxylic acid, forming
a cyclic iodonium ion intermediate. The carboxylate group, acting as an intramolecular
nucleophile, then attacks the iodonium ion in an anti-fashion, leading to the formation of the
iodolactone. The reaction is typically stereospecific, and the stereochemistry of the product can
often be predicted based on the substrate and reaction conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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